N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide
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Description
N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide is a useful research compound. Its molecular formula is C16H18N2OS and its molecular weight is 286.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Environmental Applications
Benzothiazoles are integral in the development of light-sensitive materials and metal passivators, highlighting their utility in environmental and material sciences. A practical synthesis method for benzothiazole derivatives emphasizes green chemistry principles, showcasing the compound's relevance in sustainable practices (Gu et al., 2009).
Therapeutic and Pharmacological Potentials
Benzothiazole derivatives demonstrate a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The structural simplicity and versatility of benzothiazoles make them attractive for drug discovery and development, particularly in cancer therapy (Kamal et al., 2015). The exploration of structure-activity relationships (SAR) of benzothiazole derivatives reveals their potential as therapeutic agents, with modifications at the C-2 carbon atom and C-6 significantly impacting biological activity (Bhat & Belagali, 2020).
Anticancer Research
Benzothiazoles are noted for their antitumor properties, with specific structural modifications enhancing their efficacy against various cancer cell lines. The discovery and development of new benzothiazole-based compounds as potential chemotherapeutics are ongoing, focusing on their anticancer activities and mechanisms of action (Ahmed et al., 2012). The comprehensive review of benzothiazole derivatives in medicinal chemistry underscores their significance across a broad spectrum of pharmacological properties, including anticancer activity (Keri et al., 2015).
Antimicrobial and Antiviral Applications
Benzothiazole moieties and their derivatives exhibit antimicrobial and antiviral properties, addressing the global concern of multi-drug resistant pathogens and emerging diseases. The development of new benzothiazole-based antimicrobial and antiviral agents is critical for future clinical applications (Elamin et al., 2020).
Properties
IUPAC Name |
N-(5,7-dimethyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2OS/c1-6-7-18-13-9-11(4)8-12(5)14(13)20-16(18)17-15(19)10(2)3/h1,8-10H,7H2,2-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIDHXDHFFUMZCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)N(C(=NC(=O)C(C)C)S2)CC#C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.